Cas no 2229374-47-2 (1-(2-bromopropyl)-4-ethylcyclohexane)

• Product Name: 1-(2-bromopropyl)-4-ethylcyclohexane
• CAS No: 2229374-47-2
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5902565
• PubChem ID: 165789506
• Update Time: 2025-10-29

1-(2-bromopropyl)-4-ethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropyl)-4-ethylcyclohexane
• EN300-1925893
• 2229374-47-2

• Inchi： 1S/C11H21Br/c1-3-10-4-6-11(7-5-10)8-9(2)12/h9-11H,3-8H2,1-2H3
• InChI Key： IGUGPSSQSDCGDW-UHFFFAOYSA-N
• SMILES： BrC(C)CC1CCC(CC)CC1

Computed Properties

• Exact Mass: 232.08266g/mol
• Monoisotopic Mass: 232.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-bromopropyl)-4-ethylcyclohexane

1-(2-Bromopropyl)-4-ethylcyclohexane (CAS No. 2229374-47-2): A Comprehensive Technical Overview

In the realm of organic chemistry, 1-(2-bromopropyl)-4-ethylcyclohexane (CAS No. 2229374-47-2) stands out as a specialized compound with unique structural and functional properties. This brominated cyclohexane derivative has garnered attention in synthetic chemistry due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its molecular structure, featuring a bromopropyl side chain and an ethylcyclohexane core, makes it a versatile intermediate for further chemical modifications.

The compound’s CAS number 2229374-47-2 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation. Recent trends in organic synthesis highlight the growing demand for halogenated intermediates like 1-(2-bromopropyl)-4-ethylcyclohexane, particularly in the development of novel bioactive molecules. Searches for "brominated cyclohexane derivatives" and "ethylcyclohexane applications" have surged, reflecting its relevance in contemporary research.

From a synthetic perspective, 1-(2-bromopropyl)-4-ethylcyclohexane offers a robust platform for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Its bromine atom acts as a reactive site, facilitating cross-coupling reactions such as Suzuki-Miyaura or Heck reactions, which are pivotal in drug discovery. Researchers exploring "halogenated building blocks for drug synthesis" often encounter this compound as a key candidate.

Beyond pharmaceuticals, 1-(2-bromopropyl)-4-ethylcyclohexane finds utility in material science, particularly in polymer modification and liquid crystal development. The ethylcyclohexane moiety contributes to thermal stability, while the bromopropyl group enhances reactivity in polymerization processes. Queries like "brominated compounds in polymer chemistry" underscore its industrial significance.

Environmental and safety considerations are also paramount when handling 1-(2-bromopropyl)-4-ethylcyclohexane. While not classified as hazardous under standard regulations, proper storage and handling protocols are recommended to mitigate risks associated with halogenated compounds. This aligns with the increasing focus on "green chemistry alternatives for brominated intermediates", a topic gaining traction in academic and industrial circles.

In conclusion, 1-(2-bromopropyl)-4-ethylcyclohexane (CAS No. 2229374-47-2) exemplifies the intersection of synthetic versatility and practical applicability. Its role in advancing organic synthesis, pharmaceutical research, and material innovation positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this brominated cyclohexane derivative remains a focal point for innovation.